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Compound Name: Molybdenum trifluoride

Cat. No.: B1218089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of

Molybdenum (III) fluoride (MoF₃), a material of interest for its potential applications in various

advanced technologies. This document synthesizes key findings on its magnetic ordering,

structure, and the experimental methodologies used for its characterization, offering a valuable

resource for professionals in research and development.

Introduction to Molybdenum (III) Fluoride
Molybdenum (III) fluoride is an inorganic compound with the chemical formula MoF₃. In this

compound, molybdenum exists in the +3 oxidation state, leading to a d³ electronic

configuration. This unpaired electron configuration is the origin of its interesting magnetic

properties. Early studies reported a cubic crystal structure for MoF₃, but later, more detailed

investigations using X-ray and neutron diffraction revealed a rhombohedral VF₃-type

structure[1]. The arrangement of Mo³⁺ ions in the crystal lattice and the superexchange

interactions mediated by the fluoride ions are crucial in determining the collective magnetic

behavior of the material.

Magnetic Properties of Molybdenum (III) Fluoride
Molybdenum (III) fluoride exhibits antiferromagnetic behavior at low temperatures. This was

conclusively demonstrated through neutron diffraction studies, which are instrumental in

determining the magnetic structure of materials.
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Magnetic Ordering and Néel Temperature
MoF₃ undergoes a transition from a paramagnetic to an antiferromagnetic state at a Néel

temperature (T_N) of 185 K[1][2][3]. Above this temperature, the magnetic moments of the

Mo³⁺ ions are randomly oriented, resulting in no net magnetization. Below 185 K, the magnetic

moments align in an ordered, antiparallel fashion, characteristic of an antiferromagnetic

material.

Magnetic Moment
The effective magnetic moment of the Mo³⁺ ion in Molybdenum (III) fluoride has been

determined to correspond to a spin-only value for S = 3/2[2][3]. This is consistent with the d³

electronic configuration of Mo³⁺ in an octahedral crystal field, where the three d electrons

occupy the t₂g orbitals with parallel spins according to Hund's rule.

Quantitative Data Summary
The key magnetic and structural parameters for Molybdenum (III) fluoride are summarized in

the tables below for easy reference and comparison.

Parameter Value Reference

Magnetic Ordering Antiferromagnetic [1][2][3]

Néel Temperature (T_N) 185 K [1][2][3]

Effective Magnetic Moment S = 3/2 (spin-only) [2][3]

Table 1: Key Magnetic Properties of Molybdenum (III) Fluoride.

Parameter Value Reference

Crystal System Rhombohedral [1]

Space Group R-3c [1]

Structure Type VF₃-type [1]

Table 2: Crystallographic Data for Molybdenum (III) Fluoride.
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Experimental Protocols
The characterization of the magnetic properties of Molybdenum (III) fluoride involves specific

synthesis and measurement techniques. The following sections detail the methodologies cited

in the key literature.

Synthesis of Molybdenum (III) Fluoride
A common method for the preparation of pure Molybdenum (III) fluoride involves the reaction of

Molybdenum (V) fluoride (MoF₅) with molybdenum metal powder.

Protocol:

Molybdenum (V) fluoride is placed in a reaction vessel with a stoichiometric amount of

molybdenum metal powder.

The mixture is heated in an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

The reaction proceeds at an elevated temperature, leading to the formation of Molybdenum

(III) fluoride.

The product is then cooled to room temperature under the inert atmosphere.

Characterization of the final product is typically performed using X-ray powder diffraction to

confirm the crystal structure and purity.

Magnetic Susceptibility Measurement
The determination of the Néel temperature and the effective magnetic moment relies on

measuring the magnetic susceptibility as a function of temperature.

Protocol (based on SQUID Magnetometry):

A powdered sample of MoF₃ is placed in a sample holder.

The sample is introduced into a Superconducting Quantum Interference Device (SQUID)

magnetometer.
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The magnetic moment of the sample is measured as a function of temperature, typically from

a low temperature (e.g., 2 K) to well above the Néel temperature (e.g., 300 K), under a

constant applied magnetic field.

The magnetic susceptibility (χ) is calculated from the measured magnetic moment, the

applied magnetic field, and the mass of the sample.

The Néel temperature is identified as the temperature at which a cusp or a change in the

slope of the susceptibility versus temperature curve is observed.

The effective magnetic moment is determined from the linear region of the 1/χ versus

temperature plot (Curie-Weiss law) in the paramagnetic regime.

Neutron Powder Diffraction
Neutron powder diffraction is a powerful technique to determine the magnetic structure of a

material.

Protocol:

A powdered sample of MoF₃ is loaded into a sample holder suitable for neutron diffraction

experiments (e.g., a vanadium can).

The sample is mounted on a neutron powder diffractometer.

Diffraction patterns are collected at various temperatures, both above and below the Néel

temperature (185 K). For instance, patterns would be collected at room temperature (~300

K) and at a low temperature such as 4.2 K[1].

The diffraction pattern above the Néel temperature contains only nuclear scattering peaks,

which are used to refine the crystal structure.

The diffraction pattern below the Néel temperature contains additional magnetic scattering

peaks.

The positions and intensities of these magnetic peaks are used to determine the magnetic

structure, i.e., the arrangement of the magnetic moments in the crystal lattice.
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Visualizations
The following diagrams illustrate the logical relationships in the characterization of Molybdenum

(III) fluoride's magnetic properties.
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Caption: Workflow for the synthesis and magnetic characterization of MoF₃.
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Caption: Logical relationship of magnetic states in MoF₃ with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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